1-Ethyl-3-azabicyclo[3.1.0]hexane
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-Ethyl-3-azabicyclo[3.1.0]hexane is a chemical compound with the CAS Number: 2174980-89-1 . It has a molecular weight of 111.19 . The compound is stored at -20°C and is available in liquid form . The IUPAC name for this compound is 1-ethyl-3-azabicyclo[3.1.0]hexane .
Synthesis Analysis
The synthesis of 3-azabicyclo[3.1.0]hexane derivatives has been reported over the last 5 years . The methods of constructing the 3-azabicyclo[3.1.0]hexane skeleton can be divided into the following groups: annulation of a new cycle to an existing pyrrole or cyclopropane ring, sequential tandem closure of two rings, and the simultaneous formation of two rings . A palladium-catalyzed cyclopropanation of internal alkenes with N-tosylhydrazones has been presented . This gram-scale cyclopropanation reaction of maleimides provides a wide spectrum of 3-azabicyclo[3.1.0]hexane derivatives in high yields and diastereoselectivities .Molecular Structure Analysis
The InChI code for 1-Ethyl-3-azabicyclo[3.1.0]hexane is 1S/C7H13N/c1-2-7-3-6(7)4-8-5-7/h6,8H,2-5H2,1H3 . The InChI key is ZAPBJKNMYYDVGK-UHFFFAOYSA-N .Chemical Reactions Analysis
The effective formation of 1-azabicyclo[3.1.0]hexane by treatment of 2-(bromomethyl)pyrrolidine hydrobromide with n-BuLi was established, with the reaction occurring by a rational reaction pathway via the open chain transition state based on intermolecular Br···Li coordination (SN2 process) .Physical And Chemical Properties Analysis
1-Ethyl-3-azabicyclo[3.1.0]hexane has a molecular weight of 111.19 . It is stored at -20°C and is available in liquid form .Scientific Research Applications
- Mu Opioid Receptor Antagonists : Researchers have synthesized 1-Ethyl-3-azabicyclo[3.1.0]hexane derivatives as potential mu opioid receptor antagonists. These compounds play a crucial role in pain management and addiction treatment .
- Pharmaceutical Intermediates : The compound serves as a valuable intermediate in the synthesis of pharmaceuticals due to its structural versatility .
- Gram-Scale Synthesis : 1-Ethyl-3-azabicyclo[3.1.0]hexane derivatives can be obtained via gram-scale cyclopropanation reactions of maleimides. These reactions yield high diastereoselectivities and provide practical access to various derivatives .
- Exo- and Endo-Isomers : Tele-scoped conditions allow the synthesis of either exo- or endo-isomers of 3-azabicyclo[3.1.0]hexanes on a gram scale. This method avoids distillation or chromatographic purification, making it practical for pharmaceutical intermediate synthesis .
- Structural Fragment : The 3-azabicyclo[3.1.0]hexane framework appears in natural compounds and serves as a valuable structural fragment. Researchers explore its potential in natural product synthesis .
- Active Molecules : 3-azabicyclo[3.1.0]hexane derivatives are present in molecules that act on various biological targets. Their use in drug design continues to be an active area of research .
Drug Design and Medicinal Chemistry
Cyclopropanation Reactions
Rhodium-Catalyzed Synthesis
Natural Product Synthesis
Biological Targets and Drug Development
Chemical Biology and Pharmacology
Mechanism of Action
The 1-azabicyclo[3.1.0]hexane ring is a key moiety in natural products for biological activities against bacteria, fungi, and tumor through DNA alkylation . It is featured in the structures of antibiotics trovafloxacin and indolizomycin, analgesic bicifadine, antiviral drug boceprevir, natural antitumor antibiotic duocarmycin A, and alkaloid cycloclavine .
Safety and Hazards
properties
IUPAC Name |
1-ethyl-3-azabicyclo[3.1.0]hexane |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13N/c1-2-7-3-6(7)4-8-5-7/h6,8H,2-5H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZAPBJKNMYYDVGK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC12CC1CNC2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13N |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
111.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.